N,N-dibenzyl-2,3-diphenylacrylamide

• IUPAC Name: (E)-N,N-dibenzyl-2,3-diphenylprop-2-enamide
• InChI: InChI=1S/C29H25NO/c31-29(28(27-19-11-4-12-20-27)21-24-13-5-1-6-14-24)30(22-25-15-7-2-8-16-25)23-26-17-9-3-10-18-26/h1-21H,22-23H2/b28-21+
• InChI Key: BQPNVJBWRKEWHR-SGWCAAJKSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)C(=CC3=CC=CC=C3)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C(=O)/C(=C/C3=CC=CC=C3)/C4=CC=CC=C4
• Molecular Formula: C29H25NO
• Molecular Weight: 403.5 g/mol

Description

N,N-dibenzyl-2,3-diphenylacrylamide (DBDPA) is a chemical compound that belongs to the class of acrylamides. DBDPA has gained significant attention in the scientific community due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of N,N-dibenzyl-2,3-diphenylacrylamide is not fully understood. However, it is believed that N,N-dibenzyl-2,3-diphenylacrylamide acts as a hole-transporting material in OLEDs by facilitating the movement of positive charges through the device. In photochromic materials, N,N-dibenzyl-2,3-diphenylacrylamide undergoes reversible photoisomerization upon exposure to light, which leads to a change in its optical properties. In biological imaging, N,N-dibenzyl-2,3-diphenylacrylamide reacts with ROS to form a fluorescent product, which can be detected using fluorescence microscopy.
Biochemical and Physiological Effects:
N,N-dibenzyl-2,3-diphenylacrylamide has not been extensively studied for its biochemical and physiological effects. However, some studies have shown that N,N-dibenzyl-2,3-diphenylacrylamide has low toxicity and does not induce significant cytotoxicity or genotoxicity in various cell lines. N,N-dibenzyl-2,3-diphenylacrylamide has also been shown to have antioxidant properties and can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-dibenzyl-2,3-diphenylacrylamide in lab experiments include its high thermal stability, excellent charge-transporting properties, and reversible photoisomerization behavior. However, the limitations of using N,N-dibenzyl-2,3-diphenylacrylamide in lab experiments include its high cost, low solubility in common solvents, and limited availability.

Future Directions

There are several future directions for research on N,N-dibenzyl-2,3-diphenylacrylamide. One direction is to explore its potential applications in other fields, such as electrochromic materials, solar cells, and sensors. Another direction is to investigate its mechanism of action in more detail, particularly in biological systems. Additionally, efforts can be made to develop more efficient and cost-effective synthesis methods for N,N-dibenzyl-2,3-diphenylacrylamide.

Synthesis Methods

N,N-dibenzyl-2,3-diphenylacrylamide can be synthesized using a variety of methods, including the Wittig reaction, the Horner-Wadsworth-Emmons reaction, and the Suzuki-Miyaura coupling reaction. The most common method for synthesizing N,N-dibenzyl-2,3-diphenylacrylamide is the Horner-Wadsworth-Emmons reaction, which involves the reaction of benzaldehyde and diphenylacetonitrile with triethyl phosphonoacetate in the presence of a base.

Scientific Research Applications

N,N-dibenzyl-2,3-diphenylacrylamide has been extensively studied for its potential applications in various fields, including organic electronics, photochromic materials, and biological imaging. In organic electronics, N,N-dibenzyl-2,3-diphenylacrylamide has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) due to its high thermal stability and excellent charge-transporting properties. In photochromic materials, N,N-dibenzyl-2,3-diphenylacrylamide has been used as a photochromic switch due to its reversible photoisomerization behavior. In biological imaging, N,N-dibenzyl-2,3-diphenylacrylamide has been used as a fluorescent probe for detecting reactive oxygen species (ROS) in living cells.